Cas no 61155-09-7 (Ethyl 2-(1-benzyl-3-oxopiperazin-2-yl)acetate)

• Product Name: Ethyl 2-(1-benzyl-3-oxopiperazin-2-yl)acetate
• CAS No: 61155-09-7
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 843834
• PubChem ID: 12317429
• Update Time: 2025-10-30

Ethyl 2-(1-benzyl-3-oxopiperazin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(1-benzyl-3-oxopiperazin-2-yl)acetate
• 2-Piperazineacetic acid, 3-oxo-1-(phenylmethyl)-, ethyl ester
• DTXSID10487883
• (1-benzyl-3-oxo-piperazin-2-yl)-acetic acid ethyl ester
• STL069498
• SCHEMBL5116646
• OTSGJEXXHXNHON-UHFFFAOYSA-N
• Ethyl2-(1-benzyl-3-oxopiperazin-2-yl)acetate
• DB-342888
• F2147-1851
• AKOS005111435
• 61155-09-7
• SS-3070
• ethyl (1-benzyl-3-oxopiperazin-2-yl)acetate

• MDL： MFCD13250153
• Inchi： 1S/C15H20N2O3/c1-2-20-14(18)10-13-15(19)16-8-9-17(13)11-12-6-4-3-5-7-12/h3-7,13H,2,8-11H2,1H3,(H,16,19)
• InChI Key： OTSGJEXXHXNHON-UHFFFAOYSA-N
• SMILES： O=C1C(CC(=O)OCC)N(CC2C=CC=CC=2)CCN1

Computed Properties

• Exact Mass: 276.14739250g/mol
• Monoisotopic Mass: 276.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-(1-benzyl-3-oxopiperazin-2-yl)acetate

Ethyl 2-(1-benzyl-3-oxopiperazin-2-yl)acetate (CAS No. 61155-09-7): A Comprehensive Overview

Ethyl 2-(1-benzyl-3-oxopiperazin-2-yl)acetate, identified by its Chemical Abstracts Service registry number CAS No. 61155-09-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This article provides a detailed exploration of its chemical properties, potential applications, and recent advancements in research that highlight its importance in modern medicinal chemistry.

The molecular structure of Ethyl 2-(1-benzyl-3-oxopiperazin-2-yl)acetate consists of a piperazine ring substituted with a benzyl group at the 1-position and an acetoxyethyl side chain at the 2-position. The presence of the piperazine core makes it a valuable scaffold for developing bioactive molecules, particularly those targeting neurological and cardiovascular systems. The benzyl group and the acetoxyethyl moiety contribute to the compound's overall pharmacological profile, influencing its solubility, metabolic stability, and interaction with biological targets.

In recent years, there has been growing interest in piperazine derivatives due to their versatility in drug design. These compounds have shown promise as intermediates in the synthesis of various pharmacologically active agents. For instance, modifications of the piperazine ring have led to the development of drugs with antipsychotic, antidepressant, and antihistaminic properties. Ethyl 2-(1-benzyl-3-oxopiperazin-2-yl)acetate is no exception, and its unique structural features make it a compelling candidate for further investigation.

One of the most notable aspects of Ethyl 2-(1-benzyl-3-oxopiperazin-2-yl)acetate is its potential role as a precursor in the synthesis of more complex molecules. Researchers have explored its utility in constructing heterocyclic frameworks that mimic natural products and bioactive peptides. The acetoxyethyl group can be further functionalized through various chemical reactions, such as hydrolysis or esterification, to introduce additional pharmacophores or improve pharmacokinetic properties.

Recent studies have also highlighted the compound's significance in computational chemistry and molecular modeling. The accurate representation of Ethyl 2-(1-benzyl-3-oxopiperazin-2-yl)acetate in three-dimensional space has enabled researchers to predict its interactions with biological targets with high precision. This has been particularly useful in virtual screening campaigns aimed at identifying novel drug candidates. The compound's ability to bind to specific receptors or enzymes has been modeled using advanced computational techniques, providing insights into its potential therapeutic applications.

The synthesis of Ethyl 2-(1-benzyl-3-oxopiperazin-2-yl)acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the condensation of benzaldehyde derivatives with piperazine derivatives followed by esterification. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore larger-scale applications in drug development.

From a pharmacological perspective, Ethyl 2-(1-benzyl-3-oxopiperazin-2-yl)acetate has shown potential as an intermediate in the development of drugs targeting central nervous system disorders. Piperazine derivatives are known for their ability to modulate neurotransmitter systems, making them valuable candidates for treating conditions such as schizophrenia and depression. The benzyl group enhances lipophilicity, which can improve blood-brain barrier penetration, while the acetoxyethyl side chain contributes to metabolic stability.

Moreover, recent research has begun to explore the compound's role in developing novel antiviral agents. The unique structural features of Ethyl 2-(1-benzyl-3-oxopiperazin-2-yl)acetate have been leveraged to design molecules that interfere with viral replication mechanisms. By targeting specific viral enzymes or receptors, these compounds can inhibit infection and reduce viral load in affected individuals. This area of research is particularly relevant given the ongoing global health challenges posed by emerging infectious diseases.

The safety and efficacy of Ethyl 2-(1-benzyl-3-oxopiperazin-2-y acetate are subjects of ongoing investigation. Preclinical studies have been conducted to assess its toxicity profile and potential side effects. These studies are crucial for determining appropriate dosing regimens and identifying any adverse reactions that may occur during therapeutic use. By adhering to stringent regulatory guidelines, researchers can ensure that this compound is safe and effective for human consumption.

In conclusion, Ethyl 2-(1-benzyl--3--oxopiperazin--Z--yI acetate (CAS No. 61155--09--7) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable scaffold for designing bioactive molecules targeting various therapeutic areas. Recent advancements in synthetic chemistry, computational modeling, and pharmacological research continue to expand our understanding of its applications and highlight its importance in modern medicinal chemistry.